Cas no 20300-10-1 (naphthalene-1-carbothioamide)

naphthalene-1-carbothioamide Properties

Names and Identifiers

• naphthalene-1-carbothioamide
• Naphthalene-1-thiocarboxamide
• SY067072
• DTXSID40398372
• STL302058
• 1-Naphthalenecarbothioamide
• C11H9NS
• CS-0205330
• SCHEMBL3058525
• NSC 240970
• BS-21878
• MFCD08164114
• AKOS000129348
• NSC-240970
• EN300-127253
• NSC240970
• Naphthalene-1-thiocarboxamide, 97%
• 20300-10-1
• +Expand

• MDL： MFCD08164114
• InChIKey： DRCKUACWKCMOCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NS/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H2,12,13)
• SMILES： NC(C1=CC=CC2=CC=CC=C21)=S

Computed Properties

• Exact Mass: 187.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 187.04557046g/mol
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• LogP: 3.17430
• PSA: 58.11000
• Melting Point: 126-130 °C

naphthalene-1-carbothioamide Security Information

• Symbol: GHS07 GHS09
• WGK Germany：3
• Safety Instruction： 61
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： H302-H400
• Warning Statement： P273
• Risk Phrases： 22-50
• Signal Word：Warning

naphthalene-1-carbothioamide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%